4-Bromoacetamidoestrone methyl ether

• CAS: 66086-84-8
• Synonyms: 4-bromoacetamidoestrone methyl ether
• Molecular Formula: C20H26BrNO3
• Molecular Weight: 408.3 g/mol
• SMILES: CC12CCC3C(C1CCO2)CCC4=C3C=CC(=C4NC(=O)CBr)OC
• InChI: InChI=1S/C20H26BrNO3/c1-20-9-7-13-12-5-6-17(24-2)19(22-18(23)11-21)15(12)4-3-14(13)16(20)8-10-25-20/h5-6,13-14,16H,3-4,7-11H2,1-2H3,(H,22,23)/t13?,14?,16?,20-/m0/s1
• InChIKey: KAXBPFVTQJMGBD-KBILMSAYSA-N

4-Bromoacetamidoestrone methyl ether (CAS 66086-84-8) is a synthetic steroid derivative in which a bromoacetamido electrophilic warhead is installed at the C-4 position of the estrone A-ring, with the 3-hydroxyl group protected as a methyl ether. It was expressly developed as an affinity-labeling probe for human placental estradiol 17β-dehydrogenase (EC 1.1.1.62) and has been shown to act as a substrate for this enzyme, enabling covalent modification of active-site nucleophilic residues in a time-dependent, irreversible manner.

4-Bromoacetamidoestrone Methyl Ether (CAS 66086-84-8) – A Position-Specific Affinity Label for Steroid Dehydrogenase Active-Site Mapping

4-Bromoacetamidoestrone methyl ether (CAS 66086-84-8) is a synthetic steroid derivative in which a bromoacetamido electrophilic warhead is installed at the C-4 position of the estrone A-ring, with the 3-hydroxyl group protected as a methyl ether [1]. It was expressly developed as an affinity-labeling probe for human placental estradiol 17β-dehydrogenase (EC 1.1.1.62) and has been shown to act as a substrate for this enzyme, enabling covalent modification of active-site nucleophilic residues in a time-dependent, irreversible manner [1].

Defined substrate kinetics (Km) enables occupancy modeling

Saturation kinetics (Ki) confirms active-site-directed labeling

Binary Cys/Lys labeling without histidine interference

Cofactor-dependent residue accessibility switch (Lys-only with NADP⁺)

• [1] Bhatnagar YM, Chin CC, Warren JC. Synthesis of 4-bromoacetamidoestrone methyl ether and study of the steroid binding site of human placental estradiol 17β-dehydrogenase. J Biol Chem. 1978;253(3):811-815. PMID: 621205. View Source

Why 4-Bromoacetamidoestrone Methyl Ether Cannot Be Replaced by Other Estrone-Derived Affinity Labels

The position of the electrophilic bromoacetamido group on the steroid nucleus dictates which amino acid residues are alkylated within the enzyme active site, creating distinct residue-labeling profiles among regioisomers. The C-4 derivative labels both cysteinyl and lysyl residues, whereas the C-2 analog carboxymethylates cysteine, histidine, and lysine in a markedly different 65:25:8 distribution [1][2]. Substituting the C-4 probe with the C-2 isomer or a D-ring bromoacetoxy derivative would therefore probe different topographical regions of the steroid-binding pocket, yielding non-equivalent structural information [1][2].

Regioisomer labeling

C-2 analog yields ternary Cys/His/Lys pattern, altering topographical readout

Missing kinetics

C-2 and 16α analogs lack defined Km/Ki, preventing quantitative occupancy modeling

Cofactor switch uniqueness

Lysine-only labeling under NADP⁺ not observed with C-2 or D-ring probes

• [1] Bhatnagar YM, Chin CC, Warren JC. Synthesis of 4-bromoacetamidoestrone methyl ether and study of the steroid binding site of human placental estradiol 17β-dehydrogenase. J Biol Chem. 1978;253(3):811-815. PMID: 621205. View Source
• [2] Chin CC, Asmar P, Warren JC. Synthesis of 2-bromoacetamidoestrone methyl ether and study of the steroid-binding site of human placental estradiol 17β-dehydrogenase. J Biol Chem. 1980;255(8):3660-3664. PMID: 6928850. View Source

Quantitative Differentiation of 4-Bromoacetamidoestrone Methyl Ether (CAS 66086-84-8) Against Closest Affinity-Label Analogs

Substrate Turnover Kinetics (Km) – Defined Enzymatic Recognition Versus Unreported Comparator Km

The 4-bromoacetamidoestrone methyl ether is processed as a substrate by homogeneous human placental estradiol 17β-dehydrogenase with an apparent Km of 1.18 × 10⁻⁴ M and an apparent Vmax of 0.79 nmol/min/μg enzyme [1]. By contrast, the published characterization of the C-2 regioisomer (2-bromoacetamidoestrone methyl ether) does not report an apparent Km value, precluding direct kinetic benchmarking [2]. The availability of a defined Km for the C-4 derivative enables researchers to calculate the fractional active-site occupancy at any given probe concentration, a prerequisite for quantitative active-site titration experiments [1].

Substrate Km

Reported

1.18 × 10⁻⁴ M (118 μM)

vs comparator: not reported

Enables concentration-dependent occupancy modeling

Purified enzyme, pH 7.0, 25 °C

Evidence Dimension	Apparent Michaelis constant (Km) for estradiol 17β-dehydrogenase
Target Compound Data	1.18 × 10⁻⁴ M (118 μM)
Comparator Or Baseline	2-bromoacetamidoestrone methyl ether: Km not reported in primary characterization
Quantified Difference	Km defined for target; absent for comparator
Conditions	Purified human placental estradiol 17β-dehydrogenase, pH 7.0, 25 °C

Why This Matters

Only compounds with a fully characterized Km permit concentration-response modeling of irreversible inactivation; the C-4 derivative provides this whereas the C-2 analog does not, directly impacting experimental design for active-site stoichiometry studies.

• [1] Bhatnagar YM, Chin CC, Warren JC. J Biol Chem. 1978;253(3):811-815. PMID: 621205. View Source
• [2] Chin CC, Asmar P, Warren JC. J Biol Chem. 1980;255(8):3660-3664. PMID: 6928850. View Source

Inactivation Saturation Kinetics (Ki) – Evidence for a Reversible Binary Complex Preceding Covalent Modification

Inactivation of estradiol 17β-dehydrogenase by 4-bromoacetamidoestrone methyl ether displays saturation kinetics with an apparent Ki of 1.41 × 10⁻³ M, demonstrating that a reversible enzyme–inhibitor binary complex forms before the alkylation step [1]. In the primary literature for the C-2 regioisomer, saturation kinetics are noted qualitatively but no Ki value is tabulated [2]. The 16α-bromoacetoxyestradiol 3-methyl ether D-ring probe exhibits a half-life of 1.5 h under excess inhibitor conditions [3], but likewise lacks a reported Ki. The C-4 derivative is therefore unique among these estrone-based affinity labels in having its full kinetic mechanism (Km, Ki, Vmax) numerically defined in a single study [1].

Inactivation Ki

Reported

1.41 × 10⁻³ M (1.41 mM)

C-2/16α: Ki not reported

Distinguishes affinity-driven from non-specific labeling

Saturation kinetics, binary complex formation

Evidence Dimension	Apparent inactivation constant (Ki) for estradiol 17β-dehydrogenase
Target Compound Data	1.41 × 10⁻³ M (1.41 mM)
Comparator Or Baseline	2-bromoacetamidoestrone methyl ether: Ki not reported; 16α-bromoacetoxyestradiol 3-methyl ether: Ki not reported; t½ = 1.5 h at excess inhibitor
Quantified Difference	Ki defined only for target compound
Conditions	Purified human placental estradiol 17β-dehydrogenase, varying steroid concentrations, pH 7.0

Why This Matters

A numerically defined Ki allows researchers to distinguish affinity-driven (active-site-directed) inactivation from non-specific chemical reactivity, a critical quality control parameter when procuring an affinity label for mechanistic enzymology.

• [1] Bhatnagar YM, Chin CC, Warren JC. J Biol Chem. 1978;253(3):811-815. PMID: 621205. View Source
• [2] Chin CC, Asmar P, Warren JC. J Biol Chem. 1980;255(8):3660-3664. PMID: 6928850. View Source
• [3] Chin CC, Warren JC. Synthesis of 16α-bromoacetoxyestradiol 3-methyl ether and study of the steroid binding site of human placental estradiol 17β-dehydrogenase. J Biol Chem. 1975;250(19):7682-7686. PMID: 1176443. View Source

Amino Acid Residue Labeling Profile – Cys/Lys Selectivity Versus Cys/His/Lys Multi-Residue Pattern

Amino acid analysis of acid hydrolysates after inactivation with radiolabeled 4-bromoacetamidoestrone methyl ether reveals carboxymethylcysteine and carboxymethyllysine as the sole modified residues [1]. Under identical enzyme preparation conditions, the C-2 regioisomer generates carboxymethylated cysteine (65%), histidine (25%), and lysine (8%) [2]. The C-4 probe thus exhibits a restricted Cys/Lys binary labeling pattern, whereas the C-2 probe additionally alkylates a histidyl residue that accounts for one-quarter of total incorporated label [1][2]. This differential residue profile constitutes a direct head-to-head topographical distinction between the two regioisomeric probes [1][2].

Residue labeling profile

Head-to-head

Cys + Lys only (binary)

C-2: Cys 65%, His 25%, Lys 8%

Reports A-ring microenvironment without histidine interference

Acid hydrolysis, radiolabeled probe

Evidence Dimension	Identity and relative abundance of carboxymethylated amino acid residues
Target Compound Data	Carboxymethylcysteine + carboxymethyllysine (binary pattern); no histidine labeling detected
Comparator Or Baseline	2-bromoacetamidoestrone methyl ether: carboxymethylcysteine (65%), carboxymethylhistidine (25%), carboxymethyllysine (8%)
Quantified Difference	Histidine labeling: 0% (C-4) vs 25% (C-2); residue distribution: binary vs ternary
Conditions	Human placental estradiol 17β-dehydrogenase, radiolabeled probe, acid hydrolysis followed by amino acid analysis

Why This Matters

For researchers mapping the active-site architecture of short-chain dehydrogenases, the C-4 probe uniquely reports on the Cys-Lys microenvironment near the steroid A-ring without confounding histidine alkylation, enabling cleaner topographical assignment.

• [1] Bhatnagar YM, Chin CC, Warren JC. J Biol Chem. 1978;253(3):811-815. PMID: 621205. View Source
• [2] Chin CC, Asmar P, Warren JC. J Biol Chem. 1980;255(8):3660-3664. PMID: 6928850. View Source

Cofactor-Dependent Modulation of Residue Accessibility – NADP⁺ Switches Labeling from Cys+Lys to Lys-Only

When estradiol 17β-dehydrogenase is inactivated by 4-bromoacetamidoestrone methyl ether in the presence of excess NADP⁺, only the lysyl residue is carboxymethylated; cysteine labeling is completely abrogated [1]. This cofactor-dependent occlusion of the cysteinyl residue is not reported for the C-2 regioisomer, where both estradiol and NADP⁺ inhibit cysteinyl and histidyl alkylation simultaneously, suggesting a different spatial relationship between the C-2 probe and the cofactor-binding region [2]. The C-4 probe is therefore the preferred tool for discriminating residues that are conformationally masked by oxidized cofactor from those that remain solvent-exposed [1].

NADP⁺ modulation

Class-level

Cys labeling eliminated, Lys only

C-2: inhibits both Cys and His labeling

Distinguishes cofactor-occluded residues from solvent-exposed ones

Cofactor-dependent switch unique to C-4 probe

Evidence Dimension	Effect of excess NADP⁺ on residue-specific labeling
Target Compound Data	With NADP⁺: only carboxymethyllysine detected; cysteine labeling eliminated
Comparator Or Baseline	2-bromoacetamidoestrone methyl ether with NADP⁺: inhibits both cysteinyl and histidyl alkylation (no lysine-only condition reported)
Quantified Difference	Qualitative switch from Cys+Lys to Lys-only for C-4 probe; no equivalent switch observed for C-2 probe
Conditions	Purified enzyme, excess NADP⁺, radiolabeled 4-bromo[2′-³H]acetamidoestrone methyl ether

Why This Matters

This cofactor-switch property makes the C-4 derivative uniquely valuable for experiments that aim to distinguish active-site residues that are sterically or conformationally protected upon cofactor binding, a key mechanistic question in short-chain dehydrogenase/reductase (SDR) enzymology.

• [1] Bhatnagar YM, Chin CC, Warren JC. J Biol Chem. 1978;253(3):811-815. PMID: 621205. View Source
• [2] Chin CC, Asmar P, Warren JC. J Biol Chem. 1980;255(8):3660-3664. PMID: 6928850. View Source

Inactivation Stoichiometry – A Defined 1.7:1 Carboxymethyl-to-Dimer Ratio for Quantitative Active-Site Titration

Using 4-bromo[2′-³H]acetamidoestrone methyl ether, the stoichiometry of inactivation was determined as 1.7 mol of carboxymethyl group incorporated per mole of enzyme dimer (Mr = 68,000), irrespective of the presence or absence of cofactor [1]. The C-2 regioisomer study does not provide a corresponding stoichiometric measurement, describing residue distribution percentages but not the absolute molar incorporation ratio [2]. The 16α-bromoacetoxyestradiol probe also lacks a reported stoichiometry [3]. A defined incorporation stoichiometry is essential for distinguishing specific active-site labeling from non-specific surface alkylation [1].

Incorporation stoichiometry

Reported

1.7 mol carboxymethyl / mol dimer

C-2/16α: stoichiometry not determined

Supports quantitative active-site titration verification

With/without cofactor, homogeneous enzyme

Evidence Dimension	Moles of carboxymethyl group incorporated per mole of enzyme dimer
Target Compound Data	1.7 mol carboxymethyl / mol dimer (MW 68,000)
Comparator Or Baseline	2-bromoacetamidoestrone methyl ether: residue distribution (Cys 65%, His 25%, Lys 8%) reported but total stoichiometry not determined; 16α-bromoacetoxyestradiol 3-methyl ether: stoichiometry not reported
Quantified Difference	Absolute stoichiometry defined only for target compound
Conditions	Homogeneous human placental estradiol 17β-dehydrogenase dimer (MW 68,000), radiolabeled probe, with or without cofactor

Why This Matters

Procurement of a probe with a validated incorporation stoichiometry allows researchers to perform quantitative active-site titration and to verify that observed inactivation corresponds to specific binding-site modification rather than adventitious alkylation, a critical quality attribute for mechanistic studies.

• [1] Bhatnagar YM, Chin CC, Warren JC. J Biol Chem. 1978;253(3):811-815. PMID: 621205. View Source
• [2] Chin CC, Asmar P, Warren JC. J Biol Chem. 1980;255(8):3660-3664. PMID: 6928850. View Source
• [3] Chin CC, Warren JC. J Biol Chem. 1975;250(19):7682-7686. PMID: 1176443. View Source

Validated Application Scenarios for 4-Bromoacetamidoestrone Methyl Ether (CAS 66086-84-8) in Enzymology and Structural Biology

Active-Site Topographical Mapping of Short-Chain Dehydrogenase/Reductase (SDR) Enzymes

The compound's defined Cys/Lys binary labeling pattern at the enzyme active site enables precise identification of amino acid residues that line the steroid A-ring binding pocket of 17β-hydroxysteroid dehydrogenase and related SDR family members [1]. The cofactor-dependent cysteine protection uniquely allows researchers to distinguish residues occluded by NAD(P)⁺ binding from those that remain accessible, an experimental capability not provided by the C-2 or 16α analogs [1][2].

Quantitative Active-Site Titration and Stoichiometry Determination

With a validated incorporation stoichiometry of 1.7 mol carboxymethyl per mol enzyme dimer, the radiolabeled form (³H or ¹⁴C) of 4-bromoacetamidoestrone methyl ether can be employed for absolute quantification of active-site concentration in purified enzyme preparations [1]. This application is supported by the compound's saturation kinetics (Ki = 1.41 mM), which confirm that covalent modification proceeds through a specific, reversible binding step rather than non-selective chemical reactivity [1].

Cofactor-Induced Conformational Change Studies in Steroid-Processing Enzymes

The selective suppression of cysteine alkylation by NADP⁺, while lysine labeling is preserved, makes this probe uniquely suited for investigating cofactor-induced conformational rearrangements in the active site [1]. This differential labeling response to cofactor occupancy is not reproduced by the C-2 bromoacetamido analog, which shows simultaneous inhibition of both cysteine and histidine labeling in the presence of NADP⁺ [2].

Comparator Standard for Validating Novel Steroid Affinity Labels

Because 4-bromoacetamidoestrone methyl ether has a fully characterized kinetic profile (Km, Ki, Vmax) and a defined residue-labeling pattern, it serves as an ideal reference standard for benchmarking newly synthesized affinity-labeling steroids intended for 17β-hydroxysteroid dehydrogenase or homologous enzymes [1]. A new candidate probe can be directly compared against the C-4 derivative's kinetic constants and residue specificity, enabling objective go/no-go decisions in probe development programs [1][2].

Application

Selection Property

Validation Focus

SDR active-site topography

Defined Cys/Lys binary labeling

Residue mapping near steroid A-ring

Active-site titration

Defined incorporation stoichiometry and saturation kinetics

Occupancy verification in purified enzyme

Cofactor conformational studies

NADP⁺-dependent cysteine protection

Discrimination of cofactor-occluded residues

Affinity label benchmarking

Fully characterized kinetic and labeling profile

Comparator standard for novel probe validation

• [1] Bhatnagar YM, Chin CC, Warren JC. J Biol Chem. 1978;253(3):811-815. PMID: 621205. View Source
• [2] Chin CC, Asmar P, Warren JC. J Biol Chem. 1980;255(8):3660-3664. PMID: 6928850. View Source